![molecular formula C5H10FNO B1406970 1-(2-Fluoroethyl)azetidin-3-ol CAS No. 1500555-19-0](/img/structure/B1406970.png)
1-(2-Fluoroethyl)azetidin-3-ol
Overview
Description
“1-(2-Fluoroethyl)azetidin-3-ol” is a chemical compound with the CAS Number: 1500555-19-0 . It has a molecular weight of 119.14 and its IUPAC name is 1-(2-fluoroethyl)azetidin-3-ol .
Molecular Structure Analysis
The InChI code for “1-(2-Fluoroethyl)azetidin-3-ol” is 1S/C5H10FNO/c6-1-2-7-3-5(8)4-7/h5,8H,1-4H2 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“1-(2-Fluoroethyl)azetidin-3-ol” is a liquid at room temperature . It should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Chemical Properties and Storage
“1-(2-Fluoroethyl)azetidin-3-ol” has a molecular weight of 119.14 and its IUPAC name is the same as the common name . It is typically stored at a temperature of 4°C .
Synthetic Chemistry
Azetidines, including “1-(2-Fluoroethyl)azetidin-3-ol”, are considered important in synthetic chemistry . They are often used in the synthesis of various functionalized compounds .
Medicinal Chemistry
Azetidines are also significant in medicinal chemistry . They are found in many natural products and are considered remarkable for their potential in peptidomimetic and nucleic acid chemistry .
Amino Acid Surrogates
Azetidines are apt as amino acid surrogates . This means they can mimic the structure and function of amino acids in biological systems .
Catalytic Processes
Azetidines have important prospects in catalytic processes, including Henry, Suzuki, Sonogashira, and Michael additions .
Ring-Opening and Expansion Reactions
Azetidines represent an important class of strained compounds, making them excellent candidates for ring-opening and expansion reactions .
Safety and Hazards
Future Directions
Azetidine heterocycles have seen increased prominence as saturated building blocks in the field of drug discovery . The well-defined, three-dimensional structure of these sp3-rich scaffolds not only provides access to unique chemical space, but is also correlated to improved pharmacokinetic properties and toxicological benefits . Therefore, the development of efficient, robust methods for their synthesis is of high interest .
properties
IUPAC Name |
1-(2-fluoroethyl)azetidin-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10FNO/c6-1-2-7-3-5(8)4-7/h5,8H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQNVHFDSQVDMIT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CCF)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
119.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluoroethyl)azetidin-3-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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